Cas no 82919-04-8 (CARBAMIC ACID, 1H-PURIN-6-YL-, PHENYLMETHYL ESTER)

• Product name: CARBAMIC ACID, 1H-PURIN-6-YL-, PHENYLMETHYL ESTER
• CAS No: 82919-04-8
• MF: C₁₃H₁₁N₅O₂
• MW: 269.259
• CID: 3407959
• PubChem ID: 53728272

CARBAMIC ACID, 1H-PURIN-6-YL-, PHENYLMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, 1H-PURIN-6-YL-, PHENYLMETHYL ESTER
• n6-benzyloxycarbonyladenine
• 82919-04-8
• SCHEMBL6753015
• Benzyl (9H-purin-6-yl)carbamate

• Inchi： InChI=1S/C13H11N5O2/c19-13(20-6-9-4-2-1-3-5-9)18-12-10-11(15-7-14-10)16-8-17-12/h1-5,7-8H,6H2,(H2,14,15,16,17,18,19)
• InChI Key： CMAABVMNZQXDKG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 269.09127461Da
• Monoisotopic Mass: 269.09127461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8Ų
• XLogP3: 1.5